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Compound of Interest

Compound Name: Adenine hydrochloride

Cat. No.: B7799046 Get Quote

Technical Support Center: Adenine
Hydrochloride
This technical support center provides guidance on the safe handling of adenine
hydrochloride in a laboratory setting. It includes frequently asked questions (FAQs) and

troubleshooting guides to address common issues encountered during experiments.
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Property Value Reference

Molecular Formula C₅H₅N₅·HCl [1][2]

Molecular Weight 171.59 g/mol [1]

Appearance
White to off-white crystalline

powder
[1]

Melting Point
Decomposes at approximately

285°C
[3]

Solubility in Water 50 mg/mL [4]

Solubility in DMSO

8 mg/mL (fresh DMSO

recommended as it is

moisture-absorbing)

[5]

Storage Temperature Room temperature [6]

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with adenine hydrochloride?

A1: Adenine hydrochloride is considered hazardous. It can cause skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335). It is also harmful if

swallowed (H302).[1][2]

Q2: What personal protective equipment (PPE) should be worn when handling adenine
hydrochloride?

A2: When handling adenine hydrochloride, it is essential to wear appropriate PPE to prevent

exposure. This includes:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves.

Body Protection: A lab coat or other protective clothing to prevent skin contact.
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Respiratory Protection: If working with the powder and there is a risk of inhalation, a NIOSH-

approved respirator is recommended.[1]

Q3: How should I store adenine hydrochloride in the lab?

A3: Store adenine hydrochloride in a tightly sealed container in a cool, dry, and well-

ventilated area. Keep it away from incompatible substances such as strong oxidizing agents.[2]

Q4: What should I do in case of accidental exposure to adenine hydrochloride?

A4: In case of accidental exposure, follow these first-aid measures immediately:

After Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[1]

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If irritation persists, seek medical attention.[1]

After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1]

After Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate

medical attention.[2]

Q5: How should I dispose of adenine hydrochloride waste?

A5: Dispose of adenine hydrochloride waste in accordance with local, state, and federal

regulations. It should be treated as hazardous waste and disposed of in a designated chemical

waste container.[1]
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Issue Possible Cause Recommended Solution

Adenine hydrochloride is not

dissolving in water.

The concentration may be too

high for dissolution at room

temperature.

Gently warm the solution while

stirring to increase solubility.

Ensure you have not exceeded

the 50 mg/mL solubility limit.[4]

Precipitate forms in the stock

solution upon storage.

The solution may be

supersaturated, or the storage

temperature may be too low.

Gently warm the solution to

redissolve the precipitate.

Store the solution at the

recommended temperature.

For long-term storage,

consider sterile filtering the

solution.[6]

Inconsistent results in cell

culture experiments.

The adenine hydrochloride

solution may have degraded or

become contaminated.

Prepare fresh solutions for

each experiment. Ensure the

solution is sterile-filtered before

adding it to cell culture media.

Experimental Protocols
Preparation of a 10 mM Adenine Hydrochloride Stock
Solution
Materials:

Adenine hydrochloride powder

Sterile, deionized water

Sterile 50 mL conical tube

0.22 µm sterile syringe filter

Sterile syringe

Protocol:
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Weigh out 17.16 mg of adenine hydrochloride powder using an analytical balance.

Transfer the powder to the 50 mL sterile conical tube.

Add 10 mL of sterile, deionized water to the tube.

Vortex the tube until the powder is completely dissolved. Gentle warming may be applied if

necessary to aid dissolution.

Once fully dissolved, sterile-filter the solution using a 0.22 µm syringe filter into a new sterile

tube.

Label the tube with the name of the solution, concentration, and date of preparation.

Store the stock solution at 2-8°C for short-term use or in aliquots at -20°C for long-term

storage.[6]

Signaling Pathways
Adenine, the purine base of adenine hydrochloride, is a key component of various signaling

molecules, most notably adenosine triphosphate (ATP) and adenosine. These molecules are

central to purinergic signaling, a form of extracellular communication that regulates a wide

array of physiological processes.[1]

Extracellular ATP and adenosine exert their effects by binding to specific purinergic receptors

on the cell surface. There are two main families of purinergic receptors: P1 receptors, which

are activated by adenosine, and P2 receptors, which are activated by ATP and other

nucleotides.[2] Activation of these receptors triggers intracellular signaling cascades that can

influence cell proliferation, differentiation, inflammation, and neurotransmission.[7][8]

Caption: Overview of the Purinergic Signaling Pathway.
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Caption: Adenosine Receptor Signaling Pathways.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b7799046?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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